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Compound of Interest

Compound Name: Diethylcyanamide

Cat. No.: B1293381 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and use of Diethylcyanamide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Diethylcyanamide?

A1: Diethylcyanamide is a hazardous chemical. It is considered toxic and combustible. The

primary hazards include:

Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.[1]

Irritation: It can cause serious eye and skin irritation.[2]

Flammability: It is a combustible liquid and vapor.[1]

Q2: What personal protective equipment (PPE) is mandatory when working with

Diethylcyanamide?

A2: To ensure safety, the following personal protective equipment (PPE) must be worn:

Eye/Face Protection: Chemical safety goggles or a face shield are required.

Skin Protection: Appropriate protective gloves and clothing are necessary to prevent skin

exposure.[1][2]
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Respiratory Protection: In areas with inadequate ventilation or when exposure limits may be

exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

used.[1][2]

Q3: What are the proper storage conditions for Diethylcyanamide?

A3: Diethylcyanamide should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[1][3] It is crucial to keep it away from sources of ignition such as heat, sparks,

and open flames.[1][2] The storage area should be designated for corrosive and toxic

materials.[3]

Q4: What materials are incompatible with Diethylcyanamide?

A4: Diethylcyanamide is incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[2] Contact with these substances should be avoided to

prevent hazardous reactions.

Troubleshooting Guide for Experimental Scenarios
Scenario 1: Accidental Skin or Eye Contact

Problem: Accidental splash of Diethylcyanamide onto the skin or into the eyes.

Solution:

Eyes: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure

to lift the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

Skin: Immediately wash the affected skin with plenty of soap and water for at least 15

minutes. Remove all contaminated clothing and shoes. Seek medical attention if irritation

persists.[1][2][4]

Scenario 2: Unintentional Inhalation

Problem: Inhaling Diethylcyanamide vapors due to improper ventilation.

Solution:
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Immediately move the affected individual to fresh air.[1][2]

If the person is not breathing, administer artificial respiration. If breathing is difficult,

provide oxygen.

Seek immediate medical attention.[1][2]

Scenario 3: Chemical Spill

Problem: A spill of Diethylcyanamide in the laboratory.

Solution:

Evacuate personnel from the immediate spill area.

Ensure the area is well-ventilated.

Remove all sources of ignition.[1][5]

Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite,

or earth.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1][2]

Do not flush the chemical into surface water or the sanitary sewer system.[3]

Quantitative Data Summary
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Property Value Source

Molecular Formula C5H10N2 [2]

Molecular Weight 98.15 g/mol [2]

Appearance Clear liquid [2]

Boiling Point 186-188 °C

Density 0.846 g/mL at 25 °C

Flash Point 69 °C (156.2 °F) - closed cup

Refractive Index n20/D 1.423

Experimental Workflow: Diethylcyanamide Spill
Response

Immediate Response Spill Containment Cleanup and Disposal

Diethylcyanamide Spill Occurs Evacuate Immediate Area Ensure Adequate Ventilation Remove Ignition Sources Don Appropriate PPE Absorb with Inert Material
(Sand, Vermiculite) Collect into Sealed Container Dispose as Hazardous Waste Decontaminate Spill Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

5. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [Diethylcyanamide: Technical Support & Safety
Resource Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293381#handling-and-safety-precautions-for-
diethylcyanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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